Cas no 1520336-48-4 (7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 1520336-48-4
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD24215321
• CID: 5200299
• PubChem ID: 83515678
• Update Time: 2025-05-23

7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 7-chloro-1-ethyl-1,2,3,4-tetrahydro-
• 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline

• MDL： MFCD24215321
• Inchi： 1S/C10H13ClN2/c1-2-13-6-5-12-9-4-3-8(11)7-10(9)13/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： RXSWHVPTSGYXEW-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(Cl)=C2)NCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline

7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1520336-48-4): A Compound with Promising Applications in Chemical Biology and Medicinal Chemistry

The compound 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1520336-48-4) is a heterocyclic organic molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This tetrahydroquinoxaline derivative features a chloro substituent at the 7-position and an ethyl group at the 1-position, which contribute to its distinct chemical reactivity and biological profile.

In recent years, there has been a growing interest in quinoxaline derivatives as pharmacophores due to their broad spectrum of biological activities. Quinoxalines are nitrogen-containing heterocycles that exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of functional groups such as chloro and ethyl further modulates the biological activity of these compounds, making them valuable candidates for drug discovery.

The 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline molecule has been studied for its potential role in modulating various biological pathways. One of the most notable areas of research is its interaction with enzymes and receptors involved in cancer progression. Preclinical studies have suggested that this compound may inhibit key enzymes such as kinases, which are often overexpressed in tumor cells. The chloro substituent at the 7-position is particularly important as it can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity.

Additionally, the ethyl group at the 1-position contributes to the compound's lipophilicity, which can influence its ability to cross cell membranes and reach intracellular targets. This balance between hydrophilicity and lipophilicity is crucial for drug design, as it determines the compound's bioavailability and efficacy. The tetrahydroquinoxaline core provides a rigid scaffold that can be further modified to optimize pharmacokinetic properties.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline with various biological targets. Molecular docking studies have shown that this compound can bind to proteins involved in signal transduction pathways relevant to cancer and inflammation. These findings have prompted further investigation into its potential as an anti-cancer agent.

In addition to its anti-cancer potential, 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By modulating inflammatory pathways, this compound may help mitigate disease progression. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

The synthesis of 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate aldehydes and hydrazines followed by functional group transformations such as chlorination and alkylation. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacological evaluation of 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis or inhibiting proliferation. In vivo studies have shown promising results in animal models of cancer, where it has exhibited tumor suppressive effects without significant toxicity.

The development of novel drug candidates often involves structural optimization to improve efficacy and reduce side effects. Derivatives of 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline have been synthesized to explore different functional groups' impact on biological activity. For example, replacing the chloro substituent with other halogens or introducing additional nitrogen-containing groups has led to compounds with enhanced potency against specific targets.

The growing body of evidence supporting the therapeutic potential of quinoxaline derivatives has attracted interest from pharmaceutical companies looking to develop new treatments for various diseases. Clinical trials are being planned to evaluate the safety and efficacy of compounds like 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline in human patients. These trials will provide critical data on dosing regimens and potential side effects.

The role of computational tools in drug discovery cannot be overstated. Software packages for molecular modeling and virtual screening have accelerated the process of identifying promising candidates like 7-chloro-1-ethyl-1,2,3,4-tetrahydroquinoxaline. These tools allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet lab experiments.

In conclusion, 7-chloro-1-ethyl-1..., despite being a relatively new entry in the field of medicinal chemistry,, holds significant promise for future therapeutic applications. Its unique structural features make it a versatile scaffold for designing compounds with targeted biological activities.